5-{3-[4-(tert-butyl)phenoxy]phenyl}-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)-2-cyclohexen-1-one

• IUPAC Name: 5-[3-(4-tert-butylphenoxy)phenyl]-3-hydroxy-4-(1,2,4-triazol-1-yl)cyclohex-2-en-1-one
• InChI: InChI=1S/C24H25N3O3/c1-24(2,3)17-7-9-19(10-8-17)30-20-6-4-5-16(11-20)21-12-18(28)13-22(29)23(21)27-15-25-14-26-27/h4-11,13-15,21,23,29H,12H2,1-3H3
• InChI Key: AMDZKBBKTDMZPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2=CC=CC(=C2)C3CC(=O)C=C(C3N4C=NC=N4)O
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol
• CAS No.: 685107-58-8

Description

The compound “5-{3-[4-(tert-butyl)phenoxy]phenyl}-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)-2-cyclohexen-1-one” has a molecular formula of C24H25N3O3 and a molar mass of 403.47. It’s also known as 5-[3-(4-tert-butylphenoxy)phenyl]-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one.

Scientific Research Applications

Synthesis and Crystal Structure Analysis

The compound 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine showcases interesting structural properties. Its synthesis involves the reduction of a related compound with NaBH4, followed by crystal structure determination via single-crystal X-ray diffraction. The compound crystallizes in the monoclinic system and forms part of an intricate three-dimensional network structure stabilized by intramolecular hydrogen bonds and iodine contacts. Additionally, it displays promising antitumor activity against the Hela cell line, hinting at potential biomedical applications (叶姣 et al., 2015).

Structural Formation and Isomerization

Research into the oxidation of 4-phenyl-1-pivaloylsemicarbazide has led to the formation of structural isomers like 5-tert-butyl-5-hydroxy-4-phenyl-4,5-dihydro-3H-1,2,4-triazol-3-one and 1-tert-butyl-4-phenyl-1,2,4-triazolidine-3,5-dione. These compounds demonstrate interesting isomerization properties, especially upon heating, which includes the migration of the tert-butyl group from a carbon atom to a nitrogen atom, adding a layer of complexity to their chemical behavior (Борис А. Гостевский et al., 2020).

Biological Activity and Applications

Fungicidal Activity

A series of 5-aryl-1-(aryloxyacetyl)-3-(tert-butyl or phenyl)-4-(1H-1,2,4-triazol-1-yl)-4,5-dihydropyrazole compounds have been synthesized and evaluated for their fungicidal activity. The preliminary bioassay results are promising, showing moderate to excellent activity against specific fungi, which could potentially lead to new developments in agricultural fungicides (H. Mao, Hong Song, & De-Qing Shi, 2013).

Chemical Structure and Properties Analysis

Structural Studies in Azolylmethanes

In-depth analysis of the crystal structures of various fungicidal azolylmethanes, including compounds with the 1,2,4-triazol-1-yl group, has been conducted. These studies offer valuable insights into the conformations, intramolecular hydrogen bonding, and activity of these compounds, contributing to a better understanding of their behavior and potential applications in various fields (N. Anderson et al., 1984).

Mechanism of Action

Target of Action

It is known that many indole derivatives, which share a similar structure with this compound, have been found to bind with high affinity to multiple receptors .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.

Result of Action

Indole derivatives are known to have diverse biological activities and therapeutic possibilities .

Biochemical Analysis

Biochemical Properties

Triazole compounds, which include two carbon and three nitrogen atoms in their structure, are known to interact with a variety of enzymes and receptors in biological systems . Therefore, it is plausible that 5-[3-(4-tert-butylphenoxy)phenyl]-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one may also interact with certain biomolecules.

Cellular Effects

Given the presence of the triazole ring, it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Triazole derivatives have been shown to form hydrogen bonds with different targets, which can lead to changes in gene expression, enzyme inhibition or activation .